Cas no 31367-46-1 (3-Methyl-2-heptanol)

3-Methyl-2-heptanol (CAS 18720-62-2) is a branched-chain secondary alcohol with the molecular formula C8H18O. This compound is characterized by its clear, colorless liquid appearance and moderate volatility. It serves as a versatile intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its branched structure enhances solubility in organic solvents, making it useful in formulations requiring controlled hydrophobicity. The secondary hydroxyl group allows for further functionalization, including oxidation or esterification. 3-Methyl-2-heptanol exhibits stability under standard storage conditions and is compatible with many industrial processes. Its defined isomer purity ensures consistent performance in synthetic applications.
3-Methyl-2-heptanol structure
3-Methyl-2-heptanol structure
Product Name:3-Methyl-2-heptanol
CAS No:31367-46-1
MF:C8H18O
MW:130.227922916412
CID:309639
PubChem ID:35784
Update Time:2025-11-02

3-Methyl-2-heptanol Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanol, 3-methyl-
    • 3-METHYL-2-HEPTANOL
    • 3-methylheptan-2-ol
    • 2-Heptanol,3-methyl
    • 3-methyl-heptan-2-ol
    • LMFA05000479
    • EN300-1625726
    • NSC92762
    • FT-0692221
    • DTXSID90871367
    • AKOS011020296
    • NSC-92762
    • CS-0297346
    • SCHEMBL1657122
    • NS00096366
    • SZERMVMTUUAYML-UHFFFAOYSA-N
    • NSC 92762
    • 31367-46-1
    • 3-Methyl-2-heptanol
    • Inchi: 1S/C8H18O/c1-4-5-6-7(2)8(3)9/h7-9H,4-6H2,1-3H3
    • InChI Key: SZERMVMTUUAYML-UHFFFAOYSA-N
    • SMILES: OC(C)C(C)CCCC

Computed Properties

  • Exact Mass: 130.13600
  • Monoisotopic Mass: 130.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 61.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.8177
  • Melting Point: -114°C
  • Boiling Point: 166.15°C
  • Flash Point: 64.2°C
  • Refractive Index: 1.4199
  • PSA: 20.23000
  • LogP: 2.19350

3-Methyl-2-heptanol Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3-Methyl-2-heptanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-04
TRC
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$ 65.00 2022-06-04
TRC
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$ 115.00 2022-06-04
Enamine
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$768.0 2023-06-04
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$804.0 2023-06-04
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$1791.0 2023-06-04
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